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For researchers, scientists, and professionals in drug development, the selection of permanent

magnets for critical applications demands a thorough understanding of their performance under

various conditions. This guide provides an objective comparison of the demagnetization

resistance of Samarium Cobalt (SmCo) magnets against other common permanent magnets,

namely Neodymium (NdFeB), Aluminum-Nickel-Cobalt (Alnico), and Ferrite magnets. The

focus is on intrinsic coercivity and thermal stability, crucial parameters for ensuring reliable

performance in demanding environments.

Superior Demagnetization Resistance of Samarium
Cobalt Magnets
Samarium Cobalt (SmCo) magnets are a type of rare-earth magnet renowned for their

exceptional resistance to demagnetization, particularly at elevated temperatures.[1][2] This

robustness makes them indispensable in applications where consistent magnetic performance

is critical, such as in high-performance motors, sensors, and medical devices. SmCo magnets

are broadly categorized into two main series: Sm1Co5 and Sm2Co17. The Sm2Co17 series, in

particular, offers superior magnetic properties and higher thermal stability.[3][4]

Compared to Neodymium (NdFeB) magnets, which boast the highest magnetic strength at

room temperature, SmCo magnets exhibit significantly better performance as temperatures

rise.[5][6] While standard NdFeB magnets can experience irreversible demagnetization at
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temperatures above 80°C, specialized high-temperature grades are required to operate at up

to 230°C.[7][8][9] In contrast, SmCo magnets can operate effectively at temperatures up to

350°C, with some grades of Sm2Co17 even capable of withstanding up to 550°C.[3][4]

Alnico magnets also offer excellent high-temperature performance, with some grades capable

of operating up to 550°C.[10][11] However, their intrinsic coercivity is considerably lower than

that of SmCo magnets, making them more susceptible to demagnetization from external

magnetic fields.[12] Ferrite magnets, while being the most cost-effective, have the lowest

magnetic performance and a more limited operating temperature range, typically up to 250°C

or 300°C.[13][14]

Quantitative Comparison of Magnetic Properties
To facilitate a clear comparison, the following table summarizes the key magnetic properties

related to demagnetization resistance for various grades of SmCo, NdFeB, Alnico, and Ferrite

magnets. The intrinsic coercivity (Hci) is a direct measure of a material's resistance to

demagnetization. The maximum operating temperature indicates the upper limit for reliable

performance, and the temperature coefficient of intrinsic coercivity (β) quantifies how the

coercivity changes with temperature.
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Magnet Type Grade
Intrinsic
Coercivity
(Hci) (kA/m)

Maximum
Operating
Temperature
(°C)

Temperature
Coefficient of
Coercivity (β)
(%/°C)

SmCo SmCo18 (1:5) 1194 - 1830 250 -0.30

SmCo26 (2:17) 1350 - 2000 300 - 350 -0.20

SmCo30 (2:17) 1114 - 1830 300 - 350 -0.20

NdFeB N42 ≥ 955 80 -0.6 to -0.7

N42SH ≥ 1590 150 -0.55 to -0.6

N38EH ≥ 2070 200 -0.45 to -0.55

Alnico Alnico 5 48 - 54 525 +0.01 to -0.02

Alnico 8 116 - 124 550 +0.01 to -0.03

Ferrite C5 (Y30) 225 - 265 250 - 300 +0.27

C8 (Y30H-1) 305 - 345 250 - 300 +0.27

Experimental Protocols for Measuring
Demagnetization Resistance
The determination of a permanent magnet's resistance to demagnetization is performed by

measuring its magnetic properties using a hysteresigraph, also known as a permeameter. The

standard test methods for these measurements are outlined in ASTM A977/A977M and IEC

60404-5.[15][16][17][18][19][20]

Principle of Measurement
The fundamental principle involves subjecting a precisely dimensioned magnet sample to a

varying external magnetic field and measuring the resulting magnetic flux density (B) or

magnetic polarization (J) within the material. This process generates a hysteresis loop, from

which key parameters like intrinsic coercivity (Hci) can be determined.
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Apparatus
A typical hysteresigraph system consists of the following components:

Electromagnet: Capable of generating a sufficiently strong and uniform magnetic field to

saturate the test specimen and then drive it into the second quadrant of the hysteresis loop

(the demagnetization curve).

Sensing Coils: A set of coils placed around the specimen to measure the magnetic flux. A B-

coil measures the total magnetic flux density, while a J-coil, in conjunction with a surrounding

H-coil, measures the magnetic polarization.

Fluxmeter: An integrating voltmeter that measures the change in magnetic flux.

Hall Probe or H-coil: To measure the applied magnetic field strength (H).

Power Supply: To provide a controlled current to the electromagnet.

Data Acquisition System: To record and plot the relationship between B (or J) and H.

Step-by-Step Measurement Procedure (based on ASTM
A977/A977M and IEC 60404-5)

Specimen Preparation: A test specimen of a defined geometry (typically a cylinder or prism)

is precisely machined from the magnet material to be tested. The dimensions are accurately

measured to calculate the cross-sectional area.

Calibration: The hysteresigraph system, including the fluxmeter and field-measuring devices,

is calibrated according to the manufacturer's specifications and relevant standards.

Specimen Insertion: The specimen is placed within the sensing coils, which are then

positioned in the uniform field region of the electromagnet's air gap.

Magnetic Saturation: A strong magnetic field is applied by the electromagnet to fully saturate

the specimen. The field strength required for saturation depends on the material being

tested.
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Demagnetization Curve Measurement: The applied magnetic field is then reduced from the

saturation point, through zero, and into the negative (demagnetizing) direction. The

corresponding values of magnetic flux density (B) or magnetic polarization (J) and the

applied magnetic field (H) are continuously recorded.

Determination of Intrinsic Coercivity (Hci): The intrinsic coercivity is the value of the

demagnetizing field (H) at which the magnetic polarization (J) of the material becomes zero.

This point is identified on the J-H demagnetization curve.

Temperature-Dependent Measurements: To assess thermal stability, the entire measurement

process can be repeated at various controlled temperatures using a temperature-controlled

sample holder. This allows for the determination of the temperature coefficient of coercivity.

Experimental Workflow for Demagnetization Testing
The following diagram illustrates the logical flow of the experimental procedure for determining

the demagnetization resistance of a permanent magnet.
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Workflow for determining the demagnetization resistance of permanent magnets.
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Conclusion
The choice of a permanent magnet for high-performance applications hinges on a careful

evaluation of its demagnetization resistance, particularly under thermal stress. SmCo magnets,

with their high intrinsic coercivity and excellent thermal stability, offer a superior solution for

applications where reliability at elevated temperatures is paramount. While NdFeB magnets

provide higher magnetic strength at room temperature, their performance degrades significantly

with increasing temperature. Alnico magnets are suitable for very high-temperature

environments but are more susceptible to demagnetization from external fields. Ferrite

magnets, though cost-effective, offer the lowest magnetic performance and thermal stability.

For researchers and professionals requiring robust and stable magnetic performance in

challenging environments, SmCo magnets represent a highly reliable choice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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